Cas no 1804465-20-0 (5-(Difluoromethoxy)-2-hydroxybenzo[d]oxazole)

• Product Name: 5-(Difluoromethoxy)-2-hydroxybenzo[d]oxazole
• CAS No: 1804465-20-0
• MF: C₈H₅F₂NO₃
• MW: 201.127009153366
• CID: 4819655
• Update Time: 2025-11-05

5-(Difluoromethoxy)-2-hydroxybenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethoxy)-2-hydroxybenzo[d]oxazole

• Inchi： 1S/C8H5F2NO3/c9-7(10)13-4-1-2-6-5(3-4)11-8(12)14-6/h1-3,7H,(H,11,12)
• InChI Key： ITJCUBTXJQIGJR-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC2=C(C=1)NC(=O)O2)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 2.1
• Topological Polar Surface Area: 47.6

Additional information on 5-(Difluoromethoxy)-2-hydroxybenzo[d]oxazole

Introduction to 5-(Difluoromethoxy)-2-hydroxybenzo[d]oxazole (CAS No. 1804465-20-0)

5-(Difluoromethoxy)-2-hydroxybenzo[d]oxazole, identified by its Chemical Abstracts Service (CAS) number 1804465-20-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzo[d]oxazole class, a structural motif known for its broad spectrum of biological activities. The presence of both difluoromethoxy and hydroxy substituents in its molecular framework endows it with unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery and development.

The benzo[d]oxazole core is a fused bicyclic system consisting of a benzene ring and an oxygen-containing heterocycle. This structural configuration is frequently encountered in natural products and bioactive molecules, contributing to its pharmacological relevance. The difluoromethoxy group, in particular, is a well-documented pharmacophore that enhances metabolic stability and binding affinity to biological targets. In contrast, the hydroxy group introduces polarity and hydrogen bonding capabilities, which can modulate interactions with proteins and enzymes.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 5-(Difluoromethoxy)-2-hydroxybenzo[d]oxazole and biological targets. Studies suggest that this compound may exhibit inhibitory activity against various enzymes and receptors implicated in metabolic disorders, inflammation, and cancer. For instance, preliminary computational studies have indicated potential binding to cytochrome P450 enzymes, which are crucial in drug metabolism. Additionally, the compound's ability to cross the blood-brain barrier has been explored, raising its candidacy for central nervous system (CNS) applications.

In the realm of oncology, 5-(Difluoromethoxy)-2-hydroxybenzo[d]oxazole has been investigated for its potential role as an anticancer agent. Research has highlighted its ability to interfere with key signaling pathways involved in tumor growth and progression. Specifically, it has shown promise in inhibiting kinases such as EGFR (epidermal growth factor receptor) and JAK (Janus kinase), which are frequently overexpressed in various cancer types. The difluoromethoxy substituent is believed to enhance binding affinity by participating in hydrophobic interactions and π-stacking with aromatic residues in target proteins.

The hydroxy group's role in modulating solubility and bioavailability cannot be overstated. It not only improves water solubility but also facilitates cellular uptake through hydrogen bonding interactions with transporter proteins. This dual functionality makes 5-(Difluoromethoxy)-2-hydroxybenzo[d]oxazole an attractive scaffold for designing prodrugs or derivatives with enhanced pharmacokinetic profiles.

Experimental validation of these theoretical predictions has been ongoing in several academic institutions and pharmaceutical companies. In vitro assays have demonstrated dose-dependent inhibition of selected enzyme targets, supporting further preclinical development. Moreover, cell-based assays have revealed cytotoxic effects on certain cancer cell lines, suggesting therapeutic potential. These findings align with the growing interest in small molecule inhibitors as adjuvants to existing treatments or standalone therapies.

The synthesis of 5-(Difluoromethoxy)-2-hydroxybenzo[d]oxazole presents unique challenges due to the presence of multiple functional groups requiring precise regioselectivity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated oxidation processes, have been employed to construct the benzo[d]oxazole core efficiently. Recent reports highlight the use of flow chemistry techniques to improve scalability and yield while maintaining high purity standards.

The compound's stability under various conditions is another critical aspect that has been thoroughly evaluated. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) have been utilized to characterize its physicochemical properties. Stability studies indicate that 5-(Difluoromethoxy)-2-hydroxybenzo[d]oxazole remains intact under controlled storage conditions but degrades upon exposure to extreme pH levels or prolonged UV irradiation.

Future directions for research on 5-(Difluoromethoxy)-2-hydroxybenzo[d]oxazole include exploring its mechanism of action at a molecular level through structural biology approaches such as X-ray crystallography or cryo-electron microscopy (cryo-EM). Additionally, investigating its potential interactions with other biological pathways may uncover additional therapeutic applications beyond oncology. Collaborative efforts between synthetic chemists, biochemists, and clinicians will be essential in translating preclinical findings into clinical trials.

The growing body of evidence supporting the biological activity of 5-(Difluoromethoxy)-2-hydroxybenzo[d]oxazole underscores its significance as a pharmacological scaffold. As research progresses, this compound holds promise not only as a lead molecule but also as a platform for generating novel derivatives with improved efficacy and safety profiles. The integration of cutting-edge technologies in drug discovery ensures that compounds like this will continue to play a pivotal role in addressing unmet medical needs.